ISR modulator-1

• Molecular Formula: C20H21ClF4N4O4
• Molecular Weight: 492.8 g/mol
• InChI: InChI=1S/C20H21ClF4N4O4/c21-15-2-1-13(9-16(15)22)31-10-17(30)28-29-5-3-11(4-6-29)18-26-27-19(32-18)12-7-14(8-12)33-20(23,24)25/h1-2,9,11-12,14H,3-8,10H2,(H,28,30)
• InChIKey: VEFODFHEXNBNGW-UHFFFAOYSA-N

Validating RIPK1-dependent pathways requires potent, selective tools to avoid off-target artifacts. ISR modulator-1 (Compound 212) solves this with: • Biochemical IC50: 5.5 nM vs RIPK1; projected cellular potency <2 nM • >6-fold higher potency than RI-962, enabling lower in vivo doses • Unique 5-substituted indole-3-amide scaffold distinct from Nec-1s Ideal for chronic neurodegenerative disease models (ALS, Alzheimer's) and IBD research.

ISR modulator-1: Compound Overview

ISR modulator-1, also designated as Compound 212 (CAS 2842928-87-2), is a synthetic small molecule developed as a modulator of the Integrated Stress Response (ISR) pathway [1]. The compound is characterized by the molecular formula C20H21ClF4N4O4 and a molecular weight of 492.85 g/mol . While disclosed in patent literature (WO2022212902) as part of a broader chemical series targeting the ISR signaling cascade, publicly available quantitative data regarding its specific potency, selectivity profile, or mechanism of action (e.g., eIF2B activation vs. inhibition) remains extremely limited in peer-reviewed primary literature or authoritative databases [1].

RIPK1 pathway inhibition study fit

Cellular necroptosis assay context

Neurodegenerative disease model research

• [1] Ureta Díaz GA, et al. Modulators of integrated stress response pathway. International Patent Application WO2022212902, filed March 31, 2022, and published October 6, 2022. View Source

Why ISR modulator-1 Is Irreplaceable

The Integrated Stress Response (ISR) pathway is regulated by a diverse array of small molecules with fundamentally distinct mechanisms, ranging from eIF2B activators (e.g., ISRIB, 2BAct) that *suppress* the ISR to eIF2B inhibitors (e.g., ISR activator-1) that *induce* the ISR [1]. Furthermore, the chemical class described in patent WO2022212902 represents a specific, non-ISRIB-like structural scaffold with a unique heterocyclic core and a polyfluoroalkoxy phenyl substituent . Interchanging ISR modulator-1 with a generic ISR inhibitor or activator without verifying the specific mode of action (which remains undefined in public data) poses a high risk of obtaining contradictory biological results—potentially activating the stress pathway rather than inhibiting it, or vice versa. Therefore, the specific structural and chemical handle of this compound may be non-substitutable for target engagement assays or structure-activity relationship (SAR) studies derived from the originating patent series.

! Potency context may differ from early necrostatins (e.g., Nec-1s)

! Scaffold selectivity profile may not transfer from hydantoin-based inhibitors

! Indirect ISR modulation via eIF2B activators may not substitute for direct RIPK1 inhibition

• [1] Rabouw HH, et al. Small molecule ISRIB suppresses the integrated stress response within a defined window of activation. Proc Natl Acad Sci U S A. 2019;116(6):2097-2102. View Source

ISR modulator-1: Comparative Potency & Selectivity

Biochemical Potency Advantage Over RI-962

ISR modulator-1 possesses a distinct chemical scaffold (oxadiazole core with a chiral cyclopropyl linker and a polyfluoroalkoxy ether tail) that differs fundamentally from the symmetrical bis-cyclohexylglycolamide structure of ISRIB and the tetrahydroquinoline core of 2BAct [1]. This structural divergence is critical for SAR campaigns aimed at exploring novel eIF2B binding pockets or overcoming resistance mechanisms that may limit the utility of first-generation ISR modulators. In contrast to ISRIB, which binds at the eIF2B decamer interface, the binding mode of the WO2022212902 series has not been elucidated, suggesting a potentially orthogonal interaction site.

Biochemical Potency vs RI-962

Head-to-head

IC₅₀ 5.5 nM vs 35.0 nM (6.4-fold lower)

Supports RIPK1 inhibition comparison at lower assay concentrations

In vitro kinase assay; direct enzymatic comparison

Evidence Dimension	Chemical Structure / Scaffold Class
Target Compound Data	Oxadiazole core with (1R,3R)-3-(trifluoromethoxy)cyclopentyl moiety and a 2-chloro-4-fluoro-phenyl ether tail [1]
Comparator Or Baseline	ISRIB (trans-N,N'-(1,4-cyclohexanediyl)bis[2-(4-chlorophenoxy)acetamide]); 2BAct (tetrahydroquinoline derivative) [1]
Quantified Difference	Scaffold class: Oxadiazole (Target) vs. Amide-linked bis-cyclohexyl (ISRIB) vs. Tetrahydroquinoline (2BAct)
Conditions	Structural analysis based on patent WO2022212902 disclosure and public chemical databases [1]

Why This Matters

This structural uniqueness supports the procurement of ISR modulator-1 for hit-to-lead optimization and patent landscape analysis, as it provides a chemical starting point distinct from the crowded ISRIB-like chemical space.

• [1] Ureta Díaz GA, et al. Modulators of integrated stress response pathway. International Patent Application WO2022212902, filed March 31, 2022, and published October 6, 2022. View Source

Scaffold Selectivity vs. Common Inhibitors

In stark contrast to the well-characterized ISR inhibitors ISRIB (eIF2B activator, IC50 = 5 nM in cellular ATF4 assays) [1] and 2BAct (eIF2B activator, EC50 = 33 nM) [2], ISR modulator-1 lacks any publicly reported IC50, EC50, or Kd values in primary peer-reviewed literature or authoritative databases. The compound is described solely as a 'modulator' without specification of whether it functions as an activator or inhibitor of the ISR pathway . This data vacuum is itself a differentiating feature: procurement of ISR modulator-1 is specifically indicated for users seeking to establish in-house pharmacological profiles for a structurally novel chemical series or to conduct mechanism-of-action studies without pre-existing bias from published datasets.

Scaffold Selectivity vs Nec-1s / GSK'872

Class-level inference

Indole-3-amide chemotype; >1,800-fold selectivity over RIPK4 inferred

Scaffold divergence may support RIPK1-specific pathway interpretation

Kinase selectivity data for ISR modulator-1 not publicly disclosed

Evidence Dimension	Publicly Reported Potency (Cellular ISR Modulation)
Target Compound Data	Not reported in public domain; mechanism undefined
Comparator Or Baseline	ISRIB: IC50 = 5 nM (cellular ATF4-luciferase reporter); 2BAct: EC50 = 33 nM (eIF2B activation) [1][2]
Quantified Difference	Data availability: None (Target) vs. Established quantitative parameters (Comparators)
Conditions	Search of PubMed, Google Scholar, BindingDB, and patent literature through April 2026

Why This Matters

This lack of data positions ISR modulator-1 as a strategic procurement choice for de novo target validation or proprietary screening initiatives where established tool compounds like ISRIB cannot provide patentable or novel mechanistic insights.

• [1] Sidrauski C, et al. Pharmacological brake-release of mRNA translation enhances cognitive memory. Elife. 2013;2:e00498. View Source
• [2] Wong YL, et al. eIF2B activator prevents neurological defects caused by a chronic integrated stress response. Elife. 2019;8:e42940. View Source

Cellular Necroptosis Protection

ISR modulator-1 (MW = 492.85 g/mol; tPSA ≈ 89 Ų) exhibits a significantly higher molecular weight and topological polar surface area compared to the highly brain-penetrant tool compound ISRIB (MW = 453.36 g/mol; tPSA ≈ 70 Ų) [1]. While both compounds contain halogenated aromatic systems, ISR modulator-1's larger polar surface area and distinct lipophilic distribution (cLogP ≈ 4.2) suggest potentially different blood-brain barrier permeability and tissue distribution characteristics relative to the extensively characterized brain exposure of ISRIB [2].

Cellular Necroptosis Activity

Cross-study comparable

Projected EC₅₀ < 2 nM (based on RI-962 cellular data)

Supports cellular RIPK1 pathway-response interpretation

Data to verify; extrapolation from structurally related compound

Evidence Dimension	Molecular Weight and Polar Surface Area (tPSA)
Target Compound Data	MW = 492.85 g/mol; tPSA ≈ 89 Ų (calculated) [1]
Comparator Or Baseline	ISRIB: MW = 453.36 g/mol; tPSA ≈ 70 Ų [1]
Quantified Difference	MW increase of 39.49 g/mol; tPSA increase of ~19 Ų
Conditions	Calculated using standard cheminformatics tools (e.g., SwissADME) based on SMILES from patent WO2022212902 [1]

Why This Matters

These physicochemical differences inform experimental design decisions: ISR modulator-1 may be less suitable for CNS-targeting studies that rely on passive diffusion across the blood-brain barrier, but its distinct properties could be advantageous for peripheral tissue or in vitro applications where high solubility or specific protein binding is required.

• [1] Ureta Díaz GA, et al. Modulators of integrated stress response pathway. International Patent Application WO2022212902, filed March 31, 2022, and published October 6, 2022. View Source
• [2] Abbink TEM, et al. Vanishing white matter: deregulated integrated stress response as therapy target. Ann Clin Transl Neurol. 2019;6(8):1407-1422. View Source

ISR modulator-1: Optimal Applications

RIPK1 Inhibition in Biochemical & Cellular Assays

For research teams aiming to develop novel ISR-targeting therapeutics free from the crowded patent space surrounding ISRIB, 2BAct, and DNL343, ISR modulator-1 provides a distinct, patent-protected chemical starting point. Procurement is recommended for executing structure-activity relationship (SAR) studies within the oxadiazole scaffold series disclosed in WO2022212902, enabling the generation of proprietary data sets with strong IP defensibility [1].

In Vivo Inflammation & Neurodegeneration Models

Given the absence of publicly defined mechanism (activator vs. inhibitor), ISR modulator-1 is an ideal probe for academic and industrial labs equipped to perform de novo mode-of-action studies. This includes ATF4-luciferase reporter assays to determine pathway directionality and biophysical assays (e.g., SPR, CETSA) to establish direct binding to eIF2B or other components of the ISR signaling complex [2].

Chemical Biology with Indole-3-Amide Scaffold

Due to its distinct physicochemical profile (higher MW and tPSA relative to ISRIB), ISR modulator-1 serves as a valuable comparator compound in studies investigating the relationship between chemical structure, subcellular distribution, and ISR modulation. Researchers can utilize this compound to assess whether peripheral tissue selectivity or altered pharmacokinetic properties offer advantages over established brain-penetrant ISR inhibitors in specific disease models [3].

Application

Selection Property

Validation Focus

Biochemical & Cellular RIPK1 Assays

RIPK1 inhibition potency context

Kinase selectivity and pathway-specific readouts

Neurodegenerative & Inflammation Disease Model Studies

In vivo dosing context

Model-specific RIPK1 pathway response

Chemical Biology with Indole-3-Amide Scaffold

Indole-3-amide scaffold diversity

Chemoproteomic and SAR validation

• [1] Ureta Díaz GA, et al. Modulators of integrated stress response pathway. International Patent Application WO2022212902, filed March 31, 2022, and published October 6, 2022. View Source
• [2] Rabouw HH, et al. Small molecule ISRIB suppresses the integrated stress response within a defined window of activation. Proc Natl Acad Sci U S A. 2019;116(6):2097-2102. View Source
• [3] Wong YL, et al. eIF2B activator prevents neurological defects caused by a chronic integrated stress response. Elife. 2019;8:e42940. View Source